6-(2-Methylimidazo[1,2-a]pyridine-3-carboxamido)hexanoic acid

• IUPAC Name: 6-[(2-methylimidazo[1,2-a]pyridine-3-carbonyl)amino]hexanoic acid
• InChI: InChI=1S/C15H19N3O3/c1-11-14(18-10-6-4-7-12(18)17-11)15(21)16-9-5-2-3-8-13(19)20/h4,6-7,10H,2-3,5,8-9H2,1H3,(H,16,21)(H,19,20)
• InChI Key: FSWAHQLLMKUTKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NCCCCCC(=O)O
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C(NCCCCCC(O)=O)C1=C(C)N=C2N1C=CC=C2. This notation provides a way to describe the structure of the molecule in a text format.

Scientific Research Applications

Synthesis and Biological Properties

• A series of 2-phenylimidazo[1,2-a]pyridine-3-carboxylic esters, acids, and amides, including compounds similar to 6-(2-Methylimidazo[1,2-a]pyridine-3-carboxamido)hexanoic acid, were synthesized and evaluated for their anti-inflammatory and analgesic activity, as well as their effects on the gastrointestinal tract. The study found 6-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid to be the most active compound in this series (Di Chiacchio et al., 1998).

Antiinflammatory Activity

• Another research focused on synthesizing a series of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids, including structures similar to the compound . These acids were evaluated for their antiinflammatory, analgesic, antipyretic, and ulcerogenic activities, suggesting potential therapeutic applications in these areas (Abignente et al., 1982).

Mutagenesis and Carcinogenesis

• A study on heterocyclic amines (HCAs), which includes compounds like this compound, discussed their role in mutagenesis and carcinogenesis. These compounds, found in cooked muscle meats, form DNA adducts critical for mutagenicity and carcinogenicity. The study elaborates on the metabolic activation of these compounds, their association with carcinogenesis in animal models, and their potential role in human cancer (Schut & Snyderwine, 1999).

Implications for Human Health

• Research into heterocyclic aromatic amines (HAAs), which are structurally related to this compound, has shown that these compounds are present in cooked meats and are known carcinogens in animals. A study examining the impact of HAAs on human health, especially in terms of cancer risk from dietary intake, sheds light on the implications of exposure to such compounds (Layton et al., 1995).

Safety and Hazards

According to the available data, the compound is classified as Acute Tox. 4 Oral, indicating it may be harmful if swallowed. It is recommended to handle the compound with appropriate safety measures.